Cas no 1824861-86-0 (3-(3-Bromo-5-nitrophenyl)prop-2-enal)

• Product Name: 3-(3-Bromo-5-nitrophenyl)prop-2-enal
• CAS No: 1824861-86-0
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 5998271
• PubChem ID: 91679780
• Update Time: 2025-05-20

3-(3-Bromo-5-nitrophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• AKOS025129217
• (2E)-3-(3-bromo-5-nitrophenyl)acrylaldehyde
• EN300-1914289
• 1824861-86-0
• 3-(3-bromo-5-nitrophenyl)prop-2-enal
• 3-(3-Bromo-5-nitrophenyl)prop-2-enal

• Inchi： 1S/C9H6BrNO3/c10-8-4-7(2-1-3-12)5-9(6-8)11(13)14/h1-6H/b2-1+
• InChI Key： UZZBZXDSXLMFRZ-OWOJBTEDSA-N
• SMILES： BrC1C=C(C=C(/C=C/C=O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.95311g/mol
• Monoisotopic Mass: 254.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on 3-(3-Bromo-5-nitrophenyl)prop-2-enal

Recent Advances in the Study of 3-(3-Bromo-5-nitrophenyl)prop-2-enal (CAS: 1824861-86-0) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-Bromo-5-nitrophenyl)prop-2-enal (CAS: 1824861-86-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 3-(3-Bromo-5-nitrophenyl)prop-2-enal as a versatile intermediate in organic synthesis. Its α,β-unsaturated aldehyde moiety, combined with the electron-withdrawing nitro and bromo substituents, makes it a valuable building block for the construction of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in Michael addition reactions, enabling the synthesis of novel heterocyclic compounds with potential anticancer activity.

In the realm of drug discovery, researchers have investigated the compound's interaction with various biological targets. Molecular docking studies suggest that 3-(3-Bromo-5-nitrophenyl)prop-2-enal exhibits strong binding affinity to proteins involved in inflammatory pathways, particularly COX-2 and TNF-α. Preliminary in vitro assays conducted by a research team at Harvard Medical School showed promising anti-inflammatory activity, with IC50 values comparable to existing NSAIDs.

The compound's mechanism of action appears to involve covalent modification of cysteine residues in target proteins, as revealed by mass spectrometry analysis. This characteristic has sparked interest in its potential application as a covalent inhibitor, particularly for challenging drug targets such as KRAS mutants. A recent patent application (WO2023056789) describes derivatives of 3-(3-Bromo-5-nitrophenyl)prop-2-enal as potential KRAS G12C inhibitors, demonstrating significant tumor growth inhibition in xenograft models.

From a safety perspective, recent toxicological studies have provided important insights. While the compound shows moderate cytotoxicity in normal cell lines at higher concentrations (≥50 μM), structure-activity relationship (SAR) studies have identified specific modifications that can enhance selectivity. Researchers at the University of Cambridge have developed prodrug versions that demonstrate improved pharmacokinetic profiles and reduced off-target effects in animal models.

Looking forward, the unique chemical properties of 3-(3-Bromo-5-nitrophenyl)prop-2-enal (CAS: 1824861-86-0) position it as a promising scaffold for further medicinal chemistry optimization. Current research efforts are focused on exploring its potential in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitor design. The compound's versatility and demonstrated biological activity suggest it may play an increasingly important role in the development of novel therapeutic agents in the coming years.